Lead acetate Lead acetate Lead acetate appears as a white to gray crystalline solid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by inhalation, ingestion, and skin absorption. Used in dyes, waterproofing, insecticides, antifouling paints, hair dyes and many other processes.
Faintly pink wet crystals with an odor of vinegar. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 301-04-2
VCID: VC21180418
InChI: InChI=1S/2C2H4O2.Pb/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
SMILES: CC(=O)[O-].CC(=O)[O-].[Pb+2]
Molecular Formula: C4H6O4Pb
(CH3COO)2Pb
C4H6O4P
Molecular Weight: 267 g/mol

Lead acetate

CAS No.: 301-04-2

Cat. No.: VC21180418

Molecular Formula: C4H6O4Pb
(CH3COO)2Pb
C4H6O4P

Molecular Weight: 267 g/mol

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Lead acetate - 301-04-2

Specification

Description Lead acetate appears as a white to gray crystalline solid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by inhalation, ingestion, and skin absorption. Used in dyes, waterproofing, insecticides, antifouling paints, hair dyes and many other processes.
Faintly pink wet crystals with an odor of vinegar. (USCG, 1999)
CAS No. 301-04-2
Molecular Formula C4H6O4Pb
(CH3COO)2Pb
C4H6O4P
Molecular Weight 267 g/mol
IUPAC Name lead(2+);diacetate
Standard InChI InChI=1S/2C2H4O2.Pb/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
Standard InChI Key PNZVFASWDSMJER-UHFFFAOYSA-N
Impurities ... Include chloride ion and iron, the concn of each of which does not exceed 5 mg/kg in reagent grade product. /Lead acetate trihydrate/
SMILES CC(=O)[O-].CC(=O)[O-].[Pb+2]
Canonical SMILES CC(=O)[O-].CC(=O)[O-].[Pb+2]
Boiling Point Decomposes
Colorform White crystals
Occurs as trihydrate, colorless crystals or white granules or powder.
Melting Point 280 °C

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